2-Naphthalenol, 6-amino-, hydrochloride
Overview
Description
2-Naphthalenol, 6-amino-, hydrochloride, also known as 6-Amino-2-naphthol hydrochloride, is a chemical compound that has been widely used in scientific research. It is a hydrochloride salt of 6-amino-2-naphthol, which is a naphthalene derivative. This compound has been used in various fields of research, including organic chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-Naphthalenol, 6-amino-, hydrochloridephthol hydrochloride is not well understood. However, it is believed to act as a reducing agent due to the presence of an amino group in its structure. It can reduce various compounds, including nitrite and nitrate, to their corresponding products.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Naphthalenol, 6-amino-, hydrochloridephthol hydrochloride have not been extensively studied. However, it has been reported to have antioxidant properties and can inhibit lipid peroxidation. It has also been reported to have antitumor activity.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Naphthalenol, 6-amino-, hydrochloridephthol hydrochloride in lab experiments is its high purity. It is also readily available and relatively inexpensive. However, it has some limitations, including its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 2-Naphthalenol, 6-amino-, hydrochloridephthol hydrochloride. One direction is to investigate its potential as an antitumor agent. Another direction is to explore its potential as an antioxidant and its effects on lipid peroxidation. Additionally, further research could be conducted on its mechanism of action and its potential toxicity.
Scientific Research Applications
2-Naphthalenol, 6-amino-, hydrochloridephthol hydrochloride has been extensively used in scientific research, particularly in the field of organic chemistry. It has been used as a reagent for the determination of various compounds, including nitrite, nitrate, and phenol. It has also been used as a starting material for the synthesis of various organic compounds, including dyes and pharmaceuticals.
properties
IUPAC Name |
6-aminonaphthalen-2-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO.ClH/c11-9-3-1-8-6-10(12)4-2-7(8)5-9;/h1-6,12H,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJCCMKQUDSEQRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C=C1N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20611036 |
Source
|
| Record name | 6-Aminonaphthalen-2-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20611036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
56961-71-8 |
Source
|
| Record name | 2-Naphthalenol, hydrochloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=240727 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-Aminonaphthalen-2-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20611036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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